Cas no 2224002-95-1 (5-[3-(2-Methoxyphenoxy)piperidine-1-carbonyl]pyridine-2-carbonitrile)

• Product Name: 5-[3-(2-Methoxyphenoxy)piperidine-1-carbonyl]pyridine-2-carbonitrile
• CAS No: 2224002-95-1
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 5998864
• PubChem ID: 137851103
• Update Time: 2025-06-23

5-[3-(2-Methoxyphenoxy)piperidine-1-carbonyl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26605241
• 2224002-95-1
• 5-[3-(2-Methoxyphenoxy)piperidine-1-carbonyl]pyridine-2-carbonitrile
• Z2078560624

• Inchi： 1S/C19H19N3O3/c1-24-17-6-2-3-7-18(17)25-16-5-4-10-22(13-16)19(23)14-8-9-15(11-20)21-12-14/h2-3,6-9,12,16H,4-5,10,13H2,1H3
• InChI Key： UGNIOSZTEZQBRU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)C1CN(C(C2C=NC(C#N)=CC=2)=O)CCC1

Computed Properties

• Exact Mass: 337.14264148g/mol
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-[3-(2-Methoxyphenoxy)piperidine-1-carbonyl]pyridine-2-carbonitrile

5-[3-(2-Methoxyphenoxy)piperidine-1-carbonyl]pyridine-2-carbonitrile: A Comprehensive Overview

The compound 5-[3-(2-Methoxyphenoxy)piperidine-1-carbonyl]pyridine-2-carbonitrile (CAS No. 2224002-95-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring, a piperidine moiety, and a methoxyphenyl group. The integration of these structural elements contributes to its versatile properties and functional applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The piperidine ring, a key structural component, plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for therapeutic interventions.

One of the most intriguing aspects of 5-[3-(2-Methoxyphenoxy)piperidine-1-carbonyl]pyridine-2-carbonitrile is its potential as a bioactive agent. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vivo studies have indicated its efficacy in reducing tumor growth in preclinical models, highlighting its promise as an anticancer drug candidate.

The methoxyphenyl group attached to the piperidine ring is another critical feature of this compound. This group enhances the molecule's lipophilicity, which is essential for its absorption and distribution within biological systems. Additionally, the pyridine-2-carbonitrile moiety contributes to the compound's stability and bioavailability, making it suitable for prolonged therapeutic use.

Recent research has also explored the use of this compound in advanced materials science applications. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The integration of this compound into such devices has shown promising results, with enhanced efficiency and stability observed in prototype systems.

In terms of environmental impact, studies have shown that 5-[3-(2-Methoxyphenoxy)piperidine-1-carbonyl]pyridine-2-carbonitrile exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is required to fully understand its long-term environmental fate and potential risks associated with large-scale production or disposal.

Looking ahead, the development of sustainable synthesis routes for this compound remains a priority. Researchers are actively exploring green chemistry approaches, such as enzymatic catalysis and solvent-free reactions, to minimize the environmental footprint of its production process. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, 5-[3-(2-Methoxyphenoxy)piperidine-1-carbonyl]pyridine-2-carbonitrile (CAS No. 2224002-95-1) stands at the forefront of chemical innovation, offering diverse opportunities across pharmaceuticals, materials science, and beyond. As research continues to unravel its full potential, this compound is poised to make significant contributions to both scientific advancement and practical applications.